Cas no 150215-32-0 (Acetamide,N-[3-(2-oxoethyl)-1,2,4-thiadiazol-5-yl]-)

Acetamide,N-[3-(2-oxoethyl)-1,2,4-thiadiazol-5-yl]- structure
150215-32-0 structure
Product Name:Acetamide,N-[3-(2-oxoethyl)-1,2,4-thiadiazol-5-yl]-
CAS No:150215-32-0
MF:C6H7N3O2S
MW:185.203679323196
CID:99938
PubChem ID:21458541
Update Time:2025-04-18

Acetamide,N-[3-(2-oxoethyl)-1,2,4-thiadiazol-5-yl]- Chemical and Physical Properties

Names and Identifiers

    • Acetamide,N-[3-(2-oxoethyl)-1,2,4-thiadiazol-5-yl]-
    • Acetamide, N-[3-(2-oxoethyl)-1,2,4-thiadiazol-5-yl]-
    • SCHEMBL8569667
    • 150215-32-0
    • N-[3-(2-Oxoethyl)-1,2,4-thiadiazol-5-yl]acetamide
    • Inchi: 1S/C6H7N3O2S/c1-4(11)7-6-8-5(2-3-10)9-12-6/h3H,2H2,1H3,(H,7,8,9,11)
    • InChI Key: CSGUEGTXNSXMRL-UHFFFAOYSA-N
    • SMILES: S1C(=NC(CC=O)=N1)NC(C)=O

Computed Properties

  • Exact Mass: 185.02601
  • Monoisotopic Mass: 185.02589765g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 100Ų

Experimental Properties

  • PSA: 71.95

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